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Compound of Interest

Compound Name: Phenoxyacetyl chloride

Cat. No.: B1580938

An In-depth Technical Guide to the Safe Handling of Phenoxyacetyl Chloride

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical reagents is paramount. Phenoxyacetyl chloride (CAS No. 701-99-5) is a valuable
intermediate in organic synthesis, notably in the production of pharmaceuticals and herbicides.
[1][2][3] However, its reactivity, particularly its violent reaction with water and its corrosive
nature, necessitates strict adherence to safety protocols.[3][4][5] This guide provides a
comprehensive overview of the safety data and handling precautions for phenoxyacetyl
chloride, compiled from various safety data sheets (SDS).

Hazard Identification and Classification

Phenoxyacetyl chloride is classified as a hazardous chemical and requires careful handling.
[5] It is known to cause severe skin burns and eye damage, and may also cause respiratory
irritation.[3][5][6] The compound reacts violently with water.[3][4]

Table 1: GHS Hazard Classification
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Classification Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage[5][6]
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage[5]
Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation[5][6]

) H290: May be corrosive to

Corrosive to metals 1

metals
Acute toxicity, oral 4 H302: Harmful if swallowed[7]

Source: Compiled from multiple safety data sheets.[5][6][7]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of phenoxyacetyl chloride
is essential for its safe handling and storage.

Table 2: Physical and Chemical Properties of Phenoxyacetyl Chloride
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Property Value Source(s)
CAS Number 701-99-5 [4115118]
Molecular Formula CsH7CIO2 [4115][6]
Molecular Weight 170.59 g/mol [41[6]
Appearance Colorle'ss t.o pale yellow or 1]
brown liquid
Odor Pungent [1]
Melting Point 28-30°C [4]
Boiling Point 225-226 °C (lit.) [2]
Density 1.235 g/mL at 25 °C (lit.) [2]
Flash Point 84 °Cto 108.3 °C [1114]
Vapor Pressure 0.1+0.4 mmHg at 25°C [4]
Vapor Density 5.88 [5]
Refractive Index n20/D 1.534 (lit.) [2]

Soluble in organic solvents

Solubility (ethanol, ether); Insoluble in [1]
water
Reactivity with Water Reacts violently with water [31141[5]

Handling and Storage Protocols

Adherence to proper handling and storage protocols is critical to minimize risks associated with
phenoxyacetyl chloride.

Engineering Controls

All handling should be performed in a well-ventilated place, preferably within a chemical fume
hood.[8][9] Ensure that eyewash stations and safety showers are in close proximity to the
workstation.[1][5]
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Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is mandatory to prevent contact.

Handling Phenoxyacetyl Chloride
—_—

Required Personal P{yotective Equipment

Eye and Face Protection |- Skin and Body Protection >

Respiratory Protection

v v v v

v

Tight-sealing safety goggles Face shield
(OSHA 29 CFR 1910.133 or EN166) (Inspect before use) (e.g., lab coat, chemical-resistant suit)

Appropriate protective gloves Protective clothing to prevent skin exposure NIOSH/MSHA or EN 149 approved respirator

(If exposure limits are exceeded or irritation occurs)

Click to download full resolution via product

page

Caption: Personal Protective Equipment (PPE) selection workflow.

General Handling Procedures

e Wash hands and any exposed skin thoroughly after handling.[5][8][9]

Avoid contact with skin, eyes, and clothing.[3][9][10]

Do not breathe dust, fumes, gas, mist, or vapors.[5][8][9]

Crucially, do not allow contact with water or moisture.[5][8]

Storage Requirements

e Store in a cool, dry, and well-ventilated area.[3][5][8]

» Keep containers tightly closed.[3][5][8]

Do not ingest the substance. If swallowed, seek immediate medical assistance.[8]
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o Store in a designated corrosives area.[3]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
alcohols, amines, and water.[1][5]

e The product is moisture-sensitive; exposure to moist air or water should be avoided.[1][3][5]

Emergency and First-Aid Procedures

Immediate and appropriate response to an exposure or spill is critical. Always show the Safety
Data Sheet to the attending medical professional.[5][8]

First-Aid Measures

Immediate medical attention is required for any exposure.[5][8]

Exposure to
Phenoxyacetyl Chioride

First-Aid Response b$Exposure Rouli

Eye Contact
wing all contaminated c mediately rinse with plenty of water for at least 15 minutes, also under the eyelids.
T T
Immediately Call a POISON CENTER or Doctor/Physician

Click to download full resolution via product page

Caption: First-aid response workflow for exposure incidents.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to safe areas. Use the personal protective
equipment outlined in section 4.2. Avoid breathing vapors and prevent contact with skin and
eyes.[3][8][11]
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Environmental Precautions: Do not let the product enter drains or contaminate the ground
water system.[3][8]

Containment and Cleaning: Absorb the spillage with inert material (e.g., dry sand, earth).[9]
Do not expose the spill to water.[5][8] Collect the absorbed material and shovel it into
suitable, closed containers for disposal.[3][8]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[5][9]

Unsuitable Extinguishing Media:Do not use water, as it reacts violently with the substance.[3]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, such as carbon oxides and hydrogen chloride.[5][8]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]

Stability and Reactivity

Reactivity: Reacts violently with water.[5]

Chemical Stability: The substance is sensitive to moisture.[1][5] It is stable under
recommended storage conditions.[3]

Conditions to Avoid: Exposure to moist air or water is the primary condition to avoid.[1][5]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alcohols,
amines, and water.[1][5]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,
carbon dioxide, and hydrogen chloride gas.[5]

Toxicological Information
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The toxicological properties have not been fully investigated.[7][8] The primary known effects
are corrosive burns to the skin, eyes, and mucous membranes.[3][8] Inhalation may cause
respiratory irritation.[3][5] No components are listed as carcinogens by IARC, ACGIH, NTP, or
OSHA at levels greater than or equal to 0.1%.[7][8]

Disposal Considerations

Waste material must be disposed of in accordance with local, regional, and national hazardous
waste regulations.[8] It is recommended to use a licensed professional waste disposal service.
[7] Do not empty into drains.[8] Contaminated packaging should be disposed of as unused
product.[7]

Transport Information

Phenoxyacetyl chloride is regulated as a hazardous material for transportation.

Table 3: Transport Information
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Proper
. o Transport .
Regulation UN Number Shipping Packing Group
. Hazard Class
ame

Corrosive liquid,
acidic, organic,

ADR/RID UN 3265 n.o.s. 8 Il
(Phenoxyacetyl

chloride)

Corrosive liquid,
acidic, organic,

IMDG UN 3265 n.o.s. 8 Il
(Phenoxyacetyl

chloride)

Corrosive liquid,
acidic, organic,
IATA UN 3265 n.o.s. 8 I
(Phenoxyacetyl
chloride)

Source: Compiled from Angene Chemical SDS.[7]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) provided by your supplier before handling
phenoxyacetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [phenoxyacetyl chloride safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580938#phenoxyacetyl-chloride-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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